4-chloro-3,5-dimethylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate

• Molecular Formula: C19H17ClN2O2
• Molecular Weight: 340.8 g/mol
• IUPAC Name: (4-chloro-3,5-dimethylphenyl) 5-methyl-1-phenylpyrazole-4-carboxylate
• InChI: InChI=1S/C19H17ClN2O2/c1-12-9-16(10-13(2)18(12)20)24-19(23)17-11-21-22(14(17)3)15-7-5-4-6-8-15/h4-11H,1-3H3
• InChI Key: KWDHEBGONAONCB-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1Cl)C)OC(=O)C2=C(N(N=C2)C3=CC=CC=C3)C

Description

4-chloro-3,5-dimethylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate, also known as CDMPPC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-chloro-3,5-dimethylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate is not fully understood, but it is believed to involve the inhibition of cyclooxygenase (COX) enzymes, which are involved in the production of inflammatory mediators such as prostaglandins. 4-chloro-3,5-dimethylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate has been shown to selectively inhibit COX-2, which is upregulated in inflamed tissues, while sparing COX-1, which is involved in the production of cytoprotective prostaglandins.
Biochemical and Physiological Effects:
4-chloro-3,5-dimethylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects in various animal models. These effects are believed to be mediated through the inhibition of COX-2 and the subsequent decrease in the production of inflammatory mediators such as prostaglandins. 4-chloro-3,5-dimethylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate has also been shown to exhibit herbicidal activity against various weeds, which is believed to be mediated through the inhibition of plant growth and development.

Advantages and Limitations for Lab Experiments

4-chloro-3,5-dimethylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate has several advantages for lab experiments, including its ease of synthesis, low cost, and high stability. However, 4-chloro-3,5-dimethylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate also has some limitations, including its low solubility in water and its potential toxicity to humans and animals.

Future Directions

There are several future directions for the study of 4-chloro-3,5-dimethylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate. In medicine, 4-chloro-3,5-dimethylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate could be further studied for its potential applications in the treatment of various inflammatory diseases, including arthritis and inflammatory bowel disease. In agriculture, 4-chloro-3,5-dimethylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate could be further studied for its potential applications as a herbicide, including its efficacy and safety. In material science, 4-chloro-3,5-dimethylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate could be further studied for its potential applications in the development of new materials, including its thermal stability and mechanical properties. Additionally, the mechanism of action of 4-chloro-3,5-dimethylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate could be further studied to better understand its effects on COX enzymes and other targets.

Synthesis Methods

4-chloro-3,5-dimethylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate can be synthesized through a multistep process that involves the reaction of 4-chloro-3,5-dimethylphenyl hydrazine with ethyl acetoacetate, followed by the reaction of the resulting product with phenylhydrazine and 2-methylpropan-2-ol. The final product is obtained through the reaction of the intermediate product with chloroacetyl chloride and triethylamine.

Scientific Research Applications

4-chloro-3,5-dimethylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, 4-chloro-3,5-dimethylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects, making it a potential candidate for the treatment of various inflammatory diseases. In agriculture, 4-chloro-3,5-dimethylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate has been shown to exhibit herbicidal activity against various weeds, making it a potential candidate for the development of new herbicides. In material science, 4-chloro-3,5-dimethylphenyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate has been shown to exhibit excellent thermal stability and mechanical properties, making it a potential candidate for the development of new materials.